Cas no 1361529-40-9 (2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid
• CAS No: 1361529-40-9
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967107
• Update Time: 2025-05-21

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-8-1-5(2-9(15)10(8)16)11-7(12(21)22)3-6(4-20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： NBMPVORZXSSZET-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(=O)O)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid

The compound with CAS No. 1361529-40-9, known as 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trichlorophenyl group with a trifluoromethyl group attached to a nicotinic acid backbone. The trichlorophenyl moiety contributes to the molecule's stability and bioavailability, while the trifluoromethyl group enhances its lipophilicity and metabolic resistance. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel therapeutics targeting specific receptor systems.

Nicotinic acid, the core structure of this compound, is a well-known precursor to niacin, a vitamin essential for human health. However, the modification of this structure with trichlorophenyl and trifluoromethyl groups introduces new functional properties. The trichlorophenyl group, derived from chlorobenzene derivatives, is known for its electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modulation is critical in enhancing the compound's ability to interact with biological targets such as G-protein coupled receptors (GPCRs) or ion channels.

The trifluoromethyl group, on the other hand, is a highly electronegative substituent that significantly impacts the molecule's physical and chemical properties. It increases the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets. Additionally, the trifluoromethyl group confers resistance to enzymatic degradation, making it a valuable substituent in drug design where metabolic stability is desired.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, improving yield and purity while reducing reaction times. The compound has been subjected to extensive in vitro studies to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary results suggest that it exhibits favorable pharmacokinetic profiles, making it a promising candidate for further preclinical studies.

In terms of applications, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)nicotinic acid has shown potential in several therapeutic areas. For instance, its ability to modulate nicotinic acetylcholine receptors (nAChRs) makes it a candidate for treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease. Additionally, its lipophilic nature and metabolic stability suggest it could be developed into an effective analgesic or anti-inflammatory agent.

Moreover, recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets at an atomic level. These models provide insights into the molecular mechanisms underlying its pharmacological effects and guide further optimization efforts. For example, molecular docking studies have revealed that the compound binds effectively to specific pockets on nAChRs, enhancing their activity without causing significant adverse effects.

In conclusion,2-(3,4Trichlorophenyl)-5-trifluoromethyl nicotinic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure combines functional groups that enhance its bioavailability and stability while maintaining potent biological activity. As research continues to uncover its full potential across diverse therapeutic areas,m this compound stands as a prime example of how innovative chemical design can lead to groundbreaking medical treatments.